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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate

Cat. No.: B090953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methoxybenzyl acetate, also known as p-anisyl acetate, is an aromatic ester with the

chemical formula C₁₀H₁₂O₃. It is a naturally occurring compound found in various fruits and

vanilla, contributing to their characteristic sweet, fruity, and floral aromas.[1] While extensively

used in the fragrance and flavor industries, its role in research and drug development is

primarily as a building block or intermediate in organic synthesis. This document provides a

comprehensive overview of its physicochemical properties, spectroscopic data, synthesis,

analytical methods, and safety information, tailored for a scientific audience.

Physicochemical Properties
4-Methoxybenzyl acetate is a colorless to pale yellow liquid at room temperature.[2] It is

characterized by its pleasant floral and fruity odor. Key physicochemical data are summarized

in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O₃ [3]

Molecular Weight 180.20 g/mol [3]

CAS Number 104-21-2 [1]

Appearance Colorless to pale yellow liquid [2]

Density 1.104 - 1.111 g/mL at 25 °C [3]

Boiling Point 137 °C at 12.00 mm Hg [3]

Melting Point 84 °C [3]

Flash Point >100 °C [2]

Refractive Index 1.511 - 1.517 [3]

Solubility

Insoluble in water, glycerol,

and propylene glycol; Soluble

in organic solvents and oils.

[3]

LogP 1.9 - 2.2 [4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-methoxybenzyl
acetate.

¹H NMR Spectroscopy
The proton NMR spectrum provides characteristic signals for the different protons in the

molecule.
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Chemical Shift (δ) ppm Multiplicity Protons Assigned

2.10 singlet 3H (CH₃ of acetate)

3.83 singlet 3H (CH₃ of methoxy)

5.07 singlet 2H (CH₂ benzylic)

6.86 - 6.97 multiplet
2H (aromatic protons ortho to

methoxy)

7.27 - 7.38 multiplet
2H (aromatic protons meta to

methoxy)

(Source: Based on data

from[5])

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a standard method for the identification and quantification of 4-methoxybenzyl
acetate. The mass spectrum is characterized by a molecular ion peak and specific

fragmentation patterns.

Molecular Ion (M⁺): m/z 180

Major Fragments: m/z 121, 120, 91, 43[3]

Experimental Protocols
Synthesis of 4-Methoxybenzyl Acetate via Enzymatic
Transesterification
This protocol describes a greener alternative to traditional chemical synthesis using an

enzymatic approach.

Materials:

4-Methoxybenzyl alcohol (anisyl alcohol)

Vinyl acetate
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Immobilized Lipase B from Candida antarctica

Organic solvent (e.g., toluene)

Molecular sieves (for dehydration)

Procedure:

To a solution of 4-methoxybenzyl alcohol in toluene, add vinyl acetate.

Add immobilized Candida antarctica lipase B to the reaction mixture.

The reaction can be carried out at a controlled temperature (e.g., 40-60 °C) with constant

stirring.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Upon completion, filter the enzyme from the reaction mixture.

The solvent and excess vinyl acetate can be removed under reduced pressure.

The resulting crude 4-methoxybenzyl acetate can be purified by column chromatography

on silica gel.

(This protocol is adapted from the methodology described in[5])

Analysis by High-Performance Liquid Chromatography
(HPLC)
This protocol outlines a reverse-phase HPLC method for the analysis of 4-methoxybenzyl
acetate.[6]

Instrumentation:

HPLC system with a UV detector

Reverse-phase C18 column (e.g., 250mm x 4.6mm, 5µm)
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Mobile Phase:

A mixture of acetonitrile (MeCN) and water. Phosphoric acid can be added to adjust the pH.

For Mass Spectrometry (MS) compatible methods, formic acid should be used instead of

phosphoric acid.[6]

Procedure:

Prepare a standard solution of 4-methoxybenzyl acetate of known concentration in the

mobile phase.

Prepare the sample solution by dissolving the test substance in the mobile phase.

Set the flow rate (e.g., 1.0 mL/min) and the column temperature.

Set the UV detector to an appropriate wavelength for detection.

Inject the standard and sample solutions into the HPLC system.

Identify and quantify the 4-methoxybenzyl acetate peak in the sample by comparing its

retention time and peak area with that of the standard.
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Caption: Enzymatic Synthesis Workflow for 4-Methoxybenzyl Acetate.
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Caption: HPLC Analysis Workflow for 4-Methoxybenzyl Acetate.

Biological Activity
4-Methoxybenzyl acetate is primarily recognized for its flavor and fragrance properties.[1]

Studies on its biological activity are limited. One study investigating the antimicrobial properties

of several benzyl alcohol derivatives, including 4-methoxybenzyl acetate, found it to have no

significant antibacterial effect against E. coli and S. aureus.[7] Its use in drug development is

more as a synthetic intermediate rather than an active pharmaceutical ingredient.

Safety and Toxicology
4-Methoxybenzyl acetate is classified as a skin and eye irritant. Appropriate personal

protective equipment should be used when handling this compound.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation
GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Skin Sensitization
GHS07 (Exclamation

Mark)
Warning

H317: May cause an

allergic skin reaction

(Source:[1])

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated p-

methoxybenzyl acetate and concluded that there is "no safety concern at current levels of

intake when used as a flavouring agent".[3]

Conclusion
4-Methoxybenzyl acetate (CAS 104-21-2) is a well-characterized compound with established

physicochemical and spectroscopic properties. Its synthesis and analysis are achievable

through standard laboratory techniques, including enzymatic methods and HPLC. While its

biological activity appears limited based on current literature, its utility as a synthetic precursor

in organic chemistry remains relevant. This guide provides essential technical information for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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